Cas no 89048-11-3 (2-Propenoic acid, 3-(2,3,4,5-tetramethoxy-6-methylphenyl)-)

2-Propenoic acid, 3-(2,3,4,5-tetramethoxy-6-methylphenyl)- structure
89048-11-3 structure
Product Name:2-Propenoic acid, 3-(2,3,4,5-tetramethoxy-6-methylphenyl)-
CAS No:89048-11-3
MF:C14H18O6
MW:282.289124965668
CID:614461
PubChem ID:71321769
Update Time:2025-04-19

2-Propenoic acid, 3-(2,3,4,5-tetramethoxy-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2,3,4,5-tetramethoxy-6-methylphenyl)-
    • 3-(2,3,4,5-tetramethoxy-6-methylphenyl)prop-2-enoic acid
    • 89048-11-3
    • DTXSID00751540
    • Inchi: 1S/C14H18O6/c1-8-9(6-7-10(15)16)12(18-3)14(20-5)13(19-4)11(8)17-2/h6-7H,1-5H3,(H,15,16)
    • InChI Key: QVCKBIRQEHQTTN-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=C(C(C=CC(=O)O)=C1C)OC)OC)OC

Computed Properties

  • Exact Mass: 282.11033829g/mol
  • Monoisotopic Mass: 282.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.2Ų
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